N-[1-(3-Imidazol-1-yl-propylcarbamoyl)-2-phenyl-vinyl]-benzamide

• Molecular Formula: C22H22N4O2
• Molecular Weight: 374.4 g/mol
• IUPAC Name: N-[(Z)-3-(3-imidazol-1-ylpropylamino)-3-oxo-1-phenylprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C22H22N4O2/c27-21(19-10-5-2-6-11-19)25-20(16-18-8-3-1-4-9-18)22(28)24-12-7-14-26-15-13-23-17-26/h1-6,8-11,13,15-17H,7,12,14H2,(H,24,28)(H,25,27)/b20-16-
• InChI Key: KMIYIADPPURUNQ-SILNSSARSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C(/C(=O)NCCCN2C=CN=C2)\NC(=O)C3=CC=CC=C3
• SMILES: C1=CC=C(C=C1)C=C(C(=O)NCCCN2C=CN=C2)NC(=O)C3=CC=CC=C3

Description

N-[1-(3-Imidazol-1-yl-propylcarbamoyl)-2-phenyl-vinyl]-benzamide, commonly referred to as NIPBV, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a potent inhibitor of various enzymes and has been studied for its effects on various physiological processes.

Mechanism of Action

The mechanism of action of NIPBV involves the inhibition of various enzymes such as COX-2, which leads to a decrease in the production of inflammatory mediators such as prostaglandins. NIPBV has also been shown to inhibit the activity of various kinases, which play a crucial role in cell signaling pathways.
Biochemical and Physiological Effects:
NIPBV has been shown to have various biochemical and physiological effects. It has been shown to decrease the production of inflammatory mediators, which can lead to a decrease in inflammation. NIPBV has also been shown to induce apoptosis in cancer cells, which can lead to a decrease in tumor growth.

Advantages and Limitations for Lab Experiments

NIPBV has several advantages for lab experiments. It is a potent inhibitor of various enzymes and has been shown to have therapeutic potential in various diseases. However, its limitations include its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of NIPBV. One potential area of research is to investigate its potential therapeutic applications in various diseases such as cancer and inflammation. Another area of research is to develop more efficient synthesis methods for NIPBV, which can lead to its widespread use in scientific research. Additionally, the development of more soluble analogs of NIPBV can lead to its increased bioavailability and potential use in clinical settings.
Conclusion:
In conclusion, N-[1-(3-Imidazol-1-yl-propylcarbamoyl)-2-phenyl-vinyl]-benzamide is a potent inhibitor of various enzymes that has gained significant attention in the field of scientific research. Its potential therapeutic applications in various diseases such as cancer and inflammation make it a promising compound for future research. However, its limitations such as low solubility in water need to be addressed to make it more feasible for use in clinical settings.

Synthesis Methods

The synthesis of NIPBV involves a multistep process that includes the condensation of 2-phenylacetonitrile with 3-amino-1-propanol to form the intermediate 1-(3-amino-propyl)-2-phenyl-acetamide. This intermediate is then reacted with 1,2-dibromoethane to form the corresponding dibromide, which is further reacted with imidazole to form the final product, NIPBV.

Scientific Research Applications

NIPBV has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. NIPBV has also been studied for its effects on cancer cells and has been shown to induce apoptosis in various cancer cell lines.